Cas no 1248147-79-6 (N-(3-bromobenzenesulfonyl)acetamide)

• Product Name: N-(3-bromobenzenesulfonyl)acetamide
• CAS No: 1248147-79-6
• MF: C₈H₈BrNO₃S
• MW: 278.123020172119
• MDL: MFCD14599311
• CID: 4580758
• PubChem ID: 61216233
• Update Time: 2025-05-24

N-(3-bromobenzenesulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-bromobenzenesulfonyl)acetamide
• Acetamide, N-[(3-bromophenyl)sulfonyl]-

• MDL： MFCD14599311
• Inchi： 1S/C8H8BrNO3S/c1-6(11)10-14(12,13)8-4-2-3-7(9)5-8/h2-5H,1H3,(H,10,11)
• InChI Key： PPFWKFSFOCRHOX-UHFFFAOYSA-N
• SMILES： C(NS(C1=CC=CC(Br)=C1)(=O)=O)(=O)C

Computed Properties

• Exact Mass: 276.941
• Monoisotopic Mass: 276.941
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 71.6A^2

Additional information on N-(3-bromobenzenesulfonyl)acetamide

N-(3-Bromobenzenesulfonyl)Acetamide: A Comprehensive Overview

N-(3-Bromobenzenesulfonyl)Acetamide, identified by the CAS number 1248147-79-6, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the broader category of sulfonamides, which are widely used in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of N-(3-Bromobenzenesulfonyl)Acetamide consists of a benzene ring substituted with a bromine atom at the 3-position, connected to a sulfonyl group, which is further linked to an acetamide moiety. This combination of functional groups imparts distinctive chemical and physical properties to the compound.

Recent studies have highlighted the potential of N-(3-Bromobenzenesulfonyl)Acetamide in drug discovery. Researchers have explored its role as a potential therapeutic agent in treating various diseases, including cancer and inflammatory conditions. The sulfonyl group in the molecule is known to enhance bioavailability and stability, making it an attractive candidate for drug development. Additionally, the bromine substitution at the 3-position of the benzene ring contributes to the compound's selectivity and potency, which are critical factors in pharmacology.

In terms of synthesis, N-(3-Bromobenzenesulfonyl)Acetamide can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized in recent years to improve yield and purity. For instance, a study published in 2022 demonstrated a novel approach using microwave-assisted synthesis, which significantly reduced reaction time while maintaining high product quality. Such advancements underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex molecules like N-(3-Bromobenzenesulfonyl)Acetamide.

The application of N-(3-Bromobenzenesulfonyl)Acetamide extends beyond pharmacology into materials science. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its potential as a component in organic light-emitting diodes (OLEDs) and solar cells. Preliminary results indicate that the compound exhibits favorable charge transport properties, which could enhance device performance. These findings suggest that N-(3-Bromobenzenesulfonyl)Acetamide could play a pivotal role in advancing next-generation electronic materials.

Another area where N-(3-Bromobenzenesulfonyl)Acetamide has shown promise is in agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation has led to its exploration as a potential herbicide or plant growth regulator. Recent field trials have demonstrated its effectiveness in controlling weeds without adverse effects on crops, making it a sustainable alternative to traditional chemical pesticides.

In conclusion, N-(3-Bromobenzenesulfonyl)Acetamide, with its CAS number 1248147-79-6, represents a versatile compound with diverse applications across multiple disciplines. From drug discovery to materials science and agrochemicals, this compound continues to be a focal point for researchers seeking innovative solutions. As advancements in synthetic methods and application studies progress, the potential of N-(3-Bromobenzenesulfonyl)Acetamide is expected to unlock new opportunities for scientific and technological development.